1,4-Diamino-2,3-diphenylbutane

• Molecular Formula: C16H20N2
• Molecular Weight: 240.34 g/mol
• IUPAC Name: 2,3-diphenylbutane-1,4-diamine
• InChI: InChI=1S/C16H20N2/c17-11-15(13-7-3-1-4-8-13)16(12-18)14-9-5-2-6-10-14/h1-10,15-16H,11-12,17-18H2
• InChI Key: SYFQMERGCCDSAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CN)C(CN)C2=CC=CC=C2

Description

1,4-Diamino-2,3-diphenylbutane is a useful research compound. Its molecular formula is C16H20N2 and its molecular weight is 240.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

385.7 g (1.19 mols) of N,N'-diacetyl-2,3-diphenyl-1,4-diaminobutane in 715 ml of 5 N sodium hydroxide solution are heated to 200° C. in an autoclave for 16 hours. After cooling, the mixture is extracted with 1,800 ml of chloroform. Further extraction with 2 times 200 ml of chloroform and concentration of the extracts gives 285.4 g of crude product, which is recrystallised from 2.6 l of benzene. Yield: 258.5 g of 1,4-diamino-2,3-diphenylbutane; melting point: 144°-145° C. A further 15.1 g of substance having a melting point of 144°-145° C. are obtained by concentrating the mother liquor; the total yield is thus 273.6 g (95.7% of theory). For analysis, 1.0 g is recrystallised from 10 ml of benzene. Yield: 0.88 g; melting point: 144°-145° C; meso form.